N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide

• IUPAC Name: N-[2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C13H13N5OS/c1-7-6-10(4-5-11(7)14-9(3)19)12-17-18-8(2)15-16-13(18)20-12/h4-6H,1-3H3,(H,14,19)
• InChI Key: AUSOIYDIOMSUPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C
• Molecular Formula: C13H13N5OS
• Molecular Weight: 287.34 g/mol

Description

“N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide” is a compound that belongs to the class of triazolothiadiazines. Triazolothiadiazines are a type of heterocyclic compounds, which are of prime importance due to their extensive therapeutic uses. They have the ability to manifest substituents around a core scaffold in defined three-dimensional (3D) representations.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol with other compounds in refluxing ethanol, in the presence of a catalytic amount of piperidine, has been used to synthesize related compounds. Another approach involves the Graf–Ritter reaction with methyl thiocyanate in the presence of a strong acid.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of multiple rings and functional groups. The structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines has been studied extensively.

Chemical Reactions Analysis

Triazole compounds, including “this compound”, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The future directions for research on “N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide” and similar compounds could include further exploration of their synthesis, structure–activity relationships, and potential therapeutic uses. In silico pharmacokinetic and molecular modeling studies could also be beneficial.